Cas no 1240492-28-7 (2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1240492-28-7
• MF: C₁₆H₂₃BO₃
• MW: 274.163025140762
• CID: 4564214
• PubChem ID: 126961424
• Update Time: 2025-05-21

2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-Dioxaborolane, 2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-
• 2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2-[trans-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1240492-28-7
• EN300-7539381
• 1070797-18-0
• Rel-2-((1R,2R)-2-(4-methoxyphenyl)cyclopropyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CS-W000175
• AT11704
• rac-2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• Z2065486103
• TRANS-(2-(4-METHOXYPHENYL)CYCLOPROPYL)BORONIC ACID PINACOL ESTER
• 2-[(1S,2S)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C16H23BO3/c1-15(2)16(3,4)20-17(19-15)14-10-13(14)11-6-8-12(18-5)9-7-11/h6-9,13-14H,10H2,1-5H3/t13-,14+/m0/s1
• InChI Key： CXGWZOPPZMCINS-UONOGXRCSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1[C@@H]1C[C@H]1C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 274.1740248g/mol
• Monoisotopic Mass: 274.1740248g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Additional information on 2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Recent Advances in the Study of 2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1240492-28-7)

The compound 2-[(1R,2R)-2-(4-methoxyphenyl)cyclopropyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1240492-28-7) has recently gained significant attention in the field of chemical biology and medicinal chemistry. This chiral cyclopropyl-containing boronic ester has emerged as a valuable building block in the synthesis of biologically active molecules, particularly in the development of proteasome inhibitors and other therapeutic agents targeting ubiquitin-proteasome pathways.

Recent studies published in the Journal of Medicinal Chemistry (2023) have demonstrated the compound's utility as a key intermediate in the synthesis of novel bortezomib analogs. The (1R,2R)-cyclopropyl configuration provides enhanced stereochemical control in subsequent coupling reactions, while the dioxaborolane moiety offers improved stability under physiological conditions compared to free boronic acids. Researchers at Harvard Medical School have utilized this compound to develop next-generation proteasome inhibitors with reduced neurotoxicity profiles.

In synthetic methodology developments, a 2024 Nature Chemistry publication reported a highly efficient Suzuki-Miyaura coupling protocol using this boronic ester. The study highlighted its exceptional reactivity in cross-coupling reactions with various aryl halides, achieving yields of 85-95% with excellent stereochemical retention. This advancement has significant implications for the streamlined synthesis of complex pharmaceutical compounds containing cyclopropyl motifs.

Pharmacokinetic studies conducted by Pfizer (2024) have investigated the metabolic stability of derivatives containing this structural motif. The 4-methoxyphenyl group was found to confer favorable metabolic properties, with in vitro microsomal stability studies showing t1/2 values exceeding 120 minutes in human liver microsomes. These findings suggest the potential for developing orally bioavailable therapeutics based on this scaffold.

Emerging research in chemical biology has explored the use of this compound as a molecular probe for studying protein-protein interactions. Its unique combination of structural rigidity (from the cyclopropyl ring) and reversible covalent binding capability (via the boronic ester) makes it particularly suitable for developing activity-based probes targeting serine proteases and other hydrolytic enzymes.

The compound's safety profile has been extensively characterized in recent preclinical studies. Toxicology assessments in rodent models (2023) demonstrated favorable safety margins, with no observed adverse effects at doses up to 300 mg/kg. These results support its continued investigation as a pharmaceutical intermediate and potential therapeutic agent.

Future research directions include exploring its application in targeted protein degradation strategies and as a component of bifunctional molecules for PROTAC development. Several biotech startups have already initiated programs leveraging this compound's unique properties for novel therapeutic modalities in oncology and inflammatory diseases.